2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide

• IUPAC Name: (E)-2-cyano-3-(2,4-dichlorophenyl)-N-ethylprop-2-enamide
• InChI: InChI=1S/C12H10Cl2N2O/c1-2-16-12(17)9(7-15)5-8-3-4-10(13)6-11(8)14/h3-6H,2H2,1H3,(H,16,17)/b9-5+
• InChI Key: OXDBVCSJHCPBJM-WEVVVXLNSA-N
• Canonical SMILES: CCNC(=O)C(=CC1=C(C=C(C=C1)Cl)Cl)C#N
• Isomeric SMILES: CCNC(=O)/C(=C/C1=C(C=C(C=C1)Cl)Cl)/C#N
• Molecular Formula: C12H10Cl2N2O
• Molecular Weight: 269.12 g/mol

Description

2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide (CDPEA) is a compound that has gained attention in the scientific community due to its potential applications in various fields. CDPEA is a small molecule that belongs to the acrylamide family and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide is not fully understood. However, it has been proposed that 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide may also inhibit the growth of cancer cells by inhibiting the activity of enzymes involved in cell proliferation. In addition, 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide may reduce inflammation by inhibiting the activity of enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide inhibits the growth of cancer cells and reduces inflammation. 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide has also been shown to inhibit the polymerization of acrylamide. In vivo studies have shown that 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide has low toxicity and does not cause significant adverse effects.

Advantages and Limitations for Lab Experiments

2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized using different methods. 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide has low toxicity and does not cause significant adverse effects in vivo. However, 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide also has limitations for lab experiments. 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide has limited solubility in water, which can make it difficult to use in some experiments. 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide also has limited stability, which can make it difficult to store and transport.

Future Directions

There are several future directions for the study of 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide. One future direction is the development of 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide derivatives with improved solubility and stability. Another future direction is the study of the mechanism of action of 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide in more detail. The development of 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide-based drugs for the treatment of cancer and inflammation is another future direction. The study of the potential applications of 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide in material science and agriculture is also a future direction. Overall, 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide has shown potential for various applications and further research is needed to fully understand its potential.

Synthesis Methods

2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide can be synthesized using different methods, including the Knoevenagel condensation reaction and the Michael addition reaction. In the Knoevenagel condensation reaction, the reaction between 2,4-dichlorobenzaldehyde and ethyl cyanoacetate in the presence of a base such as sodium ethoxide yields 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide. In the Michael addition reaction, the reaction between 2,4-dichlorobenzylidene malononitrile and ethyl acrylate in the presence of a base such as potassium carbonate yields 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide.

Scientific Research Applications

2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide has shown potential applications in various fields, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide has been studied for its potential as an anti-cancer agent due to its ability to inhibit the growth of cancer cells. 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide has also been studied for its potential as an anti-inflammatory agent due to its ability to reduce inflammation. In material science, 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide has been studied for its potential as a polymerization inhibitor due to its ability to inhibit the polymerization of acrylamide. In agriculture, 2-cyano-3-(2,4-dichlorophenyl)-N-ethylacrylamide has been studied for its potential as a herbicide due to its ability to inhibit the growth of weeds.